Cas no 7433-02-5 (2,3-dihydro-4H-benzo[h]thiochromen-4-one)
7433-02-5 structure
Product Name:2,3-dihydro-4H-benzo[h]thiochromen-4-one
CAS No:7433-02-5
MF:C13H10OS
MW:214.282902240753
CID:979191
PubChem ID:268934
Update Time:2025-04-19
2,3-dihydro-4H-benzo[h]thiochromen-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dihydro-4H-benzo[h]thiochromen-4-one
- BAS 00673185; STK757472; AC1MENBK; ST020912; 2,3-dihydro-4H-naphtho< 1,2-b> thiopyran-4-one; Benzo-thio-chroman-4-on; AKOS003235228; A1722/0073373; ChemDiv1_011323; 1-oxo-4-p-tolyl-1H-isochromene-3-carboxylic acid; 2,3-Dihydro-naphtho< 1.2-b> -4H-thiapyran-4-on; (3-Phenyl-2.3-dihydro-thiazolin)-2-azino-4-[1-oxo-1.4-dihydro-naphthoesaeure-(2)-anilid; 2,3-Dihydro-benzo[h]thiochromen-4-on; < 3-Phenyl-2.3-dihydro-thiazolin>
- DTXSID00995846
- AKOS024324949
- 2,3-Dihydro-4H-naphtho[1,2-b]thiopyran-4-one
- 2,3-dihydrobenzo[h]thiochromen-4-one
- SMR001570863
- cid_268934
- NSC-109424
- NSC109424
- BDBM91420
- 7433-02-5
- MLS002704157
- SCHEMBL86054
- 2H-Benzo[h]thiochromen-4(3H)-one
- CHEMBL1708151
-
- Inchi: 1S/C13H10OS/c14-12-7-8-15-13-10-4-2-1-3-9(10)5-6-11(12)13/h1-6H,7-8H2
- InChI Key: OKEZXNVTIJMUQU-UHFFFAOYSA-N
- SMILES: S1CCC(C2C=CC3C=CC=CC=3C1=2)=O
Computed Properties
- Exact Mass: 214.0453
- Monoisotopic Mass: 214.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- Density: 1.288
- Boiling Point: 401.1°C at 760 mmHg
- Flash Point: 232.5°C
- Refractive Index: 1.703
- PSA: 17.07
- LogP: 3.51830
2,3-dihydro-4H-benzo[h]thiochromen-4-one Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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